![molecular formula C16H26N2O2 B3854004 N-(3,5-dimethoxybenzyl)-1-ethyl-4-piperidinamine](/img/structure/B3854004.png)
N-(3,5-dimethoxybenzyl)-1-ethyl-4-piperidinamine
Overview
Description
The compound is a derivative of 3,5-dimethoxybenzylamine , which is an organic compound used as a building block in organic chemistry . The “N-(3,5-dimethoxybenzyl)-1-ethyl-4-piperidinamine” structure suggests it contains a piperidine ring, which is a common motif in many pharmaceuticals and other biologically active compounds.
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “N-(3,5-dimethoxybenzyl)-1-ethyl-4-piperidinamine” would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .Scientific Research Applications
Synthesis of Rotaxanes
Rotaxanes are molecular machines that have shown potential in the development of nanoscale mechanical devices. “AKOS008991747” has been utilized in the synthesis of well-defined, homogeneous [n]rotaxanes through a template-directed thermodynamic clipping approach . This application is significant in the field of molecular nanotechnology, where precise control over the structure of molecules is essential for the development of new materials and devices.
Preparation of Trisammonium Salts
The compound has been used in the preparation of trisammonium tris (hexafluoro phosphate) salts . These salts are important in various fields of chemistry and materials science, particularly in the synthesis of ionic liquids and phase transfer catalysts. Their unique ionic properties make them suitable for a wide range of applications, including electrochemistry and green chemistry.
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[(3,5-dimethoxyphenyl)methyl]-1-ethylpiperidin-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2/c1-4-18-7-5-14(6-8-18)17-12-13-9-15(19-2)11-16(10-13)20-3/h9-11,14,17H,4-8,12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNRVJHVMZCTKPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NCC2=CC(=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethoxybenzyl)-1-ethyl-4-piperidinamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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